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3-(2-Bromo-pyridin-3-yloxy)-6-

chloro-pyridazine

CAS No.: 1065484-70-9

Cat. No.: B7897373

Get Quote

Executive Summary
In the landscape of Fragment-Based Drug Design (FBDD), the choice of the initial scaffold is

deterministic. While pyridine and pyrimidine scaffolds are ubiquitous, the pyridazine (1,2-

diazine) core represents a "privileged" yet underutilized vector. Its unique electronic profile—

characterized by a high dipole moment and the "magic nitrogen" effect—offers distinct

advantages in solubility and metabolic stability.

This guide focuses on halogenated pyridazine intermediates (specifically 3,6-dichloro- and

3,4,5-trichloro- variants) as high-utility hubs. Unlike inert scaffolds, these halogenated cores

serve dual roles: they are reactive handles for rapid library expansion (via SNAr and cross-

coupling) and, in specific contexts, structural anchors capable of engaging in halogen bonding.

The Physicochemical Argument: Why Pyridazine?
Before addressing synthesis, it is critical to understand the causality behind selecting a

pyridazine core for FBDD. The 1,2-diazine arrangement imparts properties distinct from its 1,3-

(pyrimidine) and 1,4- (pyrazine) isomers.
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The "Magic Nitrogen" & Dipole Moment
The adjacent nitrogen atoms create a localized region of high electron density, resulting in a

significantly higher dipole moment (~3.9 D) compared to pyridine (~2.2 D) or pyrazine (0 D).

Solubility: The polarized nature of the ring enhances aqueous solubility, a critical parameter

for fragments (Rule of Three).

Binding Affinity: The N-N bond provides a unique hydrogen bond acceptor (HBA) motif. The

lone pairs are less divergent than in pyrimidine, allowing for specific "bidentate-like" water-

mediated interactions with protein backbones.

Metabolic Stability: Pyridazines are generally less prone to oxidative metabolism by CYPs

compared to phenyl rings, often reducing clearance.

Physicochemical Comparison Table
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Property Benzene Pyridine Pyrimidine Pyridazine
Implication
s for FBDD

Dipole

Moment (D)
0.0 2.2 2.3 3.94

Enhanced

specific polar

interactions;

improved

solubility.

LogP 2.13 0.65 -0.40 -0.72

Lower

lipophilicity

allows for

more

"greasy"

substituents

later in

optimization.

pKa

(conjugate

acid)

- 5.2 1.3 2.3

Weakly basic;

remains

neutral at

physiological

pH, aiding

membrane

permeability.

H-Bond

Acceptors
0 1 2 2

Unique N-N

vector for H-

bonding.

Halogenated Intermediates as Synthetic Hubs[1]
The true power of halogenated pyridazines lies in their orthogonal reactivity. The electron-

deficient nature of the diazine ring makes the halogens highly susceptible to Nucleophilic

Aromatic Substitution (SNAr), while they simultaneously remain competent partners for

Palladium-catalyzed cross-couplings.

The Core Scaffold: 3,6-Dichloropyridazine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7897373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is the workhorse intermediate. Its symmetry is both an advantage and a challenge.

Advantage: Cheap, commercially available, atom-economical.

Challenge: Controlling mono- vs. bis-functionalization.

Regiocontrol Strategy
To generate a diverse fragment library, one must break the symmetry of 3,6-dichloropyridazine

sequentially.

Pathway A: SNAr (The Electronic Approach)
The pyridazine ring is sufficiently electron-poor that nucleophiles (amines, alkoxides, thiols) can

displace a chloride without transition metal catalysis.

Causality: The first displacement deactivates the ring slightly (if the nucleophile is electron-

donating), making the second displacement slower. This kinetic difference allows for the

isolation of the mono-substituted product.

Pathway B: Metalation (The Knochel Approach)
While traditional lithiation (LiTMP) can be unstable due to ring fragmentation, Zincation using

TMPZnCl·LiCl is a superior, self-validating method for regioselective functionalization.

Insight: Zincation typically occurs ortho to the directing group or halogen, allowing

functionalization at the C4/C5 positions while leaving the C3/C6 halogens intact for later

coupling.

Visualization: The Pyridazine Diversification Workflow
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Figure 1: Strategic diversification of 3,6-dichloropyridazine. The pathway allows for sequential

introduction of diversity elements (nucleophiles vs. carbon-couplings).

Detailed Experimental Protocols
The following protocols are designed to be self-validating. The success of Step 1 is the

prerequisite for Step 2.

Protocol A: Regioselective Mono-SNAr Displacement
Objective: Synthesis of 3-chloro-6-morpholinopyridazine. Rationale: Morpholine is a common

solubility-enhancing fragment. We utilize stoichiometry and temperature control to prevent bis-

substitution.

Reagents:

3,6-Dichloropyridazine (1.0 equiv)

Morpholine (1.1 equiv)

K2CO3 (2.0 equiv)

Solvent: Acetonitrile (MeCN) or DMA (Dimethylacetamide)

Step-by-Step:

Setup: Charge a round-bottom flask with 3,6-dichloropyridazine (149 mg, 1 mmol) and

K2CO3 (276 mg, 2 mmol) in dry MeCN (5 mL).

Addition: Add morpholine (96 µL, 1.1 mmol) dropwise at room temperature. Critical: Do not

add excess amine initially.

Reaction: Heat to reflux (80°C) for 4–6 hours.

Validation Check (TLC/LCMS): Monitor disappearance of starting material. If bis-

substituted product (spot with lower Rf) appears >5%, stop heat immediately.
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Workup: Cool to RT. Filter off inorganic salts. Concentrate filtrate.

Purification: Silica gel chromatography (0–50% EtOAc in Hexanes). The mono-substituted

product typically elutes before the bis-substituted byproduct.

Protocol B: Suzuki-Miyaura Cross-Coupling on the
Chlorinated Intermediate
Objective: Coupling an aryl boronic acid to the remaining chloride. Rationale:

Chloropyridazines are less reactive than bromides but stable. We use a phosphine ligand rich

in electrons (e.g., XPhos or SPhos) to facilitate oxidative addition into the C-Cl bond.

Reagents:

3-Chloro-6-morpholinopyridazine (from Protocol A)

Phenylboronic acid (1.2 equiv)

Catalyst: Pd(OAc)2 (5 mol%) + XPhos (10 mol%) OR Pd(dppf)Cl2

Base: K3PO4 (2.0 equiv, aq. solution)

Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step:

Degassing: In a microwave vial, combine the chloropyridazine intermediate, boronic acid,

and base. Add solvents.[1] Sparge with Argon for 5 minutes. Critical: Oxygen poisons the Pd

catalyst, leading to homocoupling of the boronic acid.

Catalyst Addition: Add the Pd source and ligand under a positive stream of Argon. Cap

immediately.

Reaction: Heat at 100°C (conventional) or 120°C (microwave) for 1 hour.

Validation: LCMS should show the mass of the biaryl product. The distinct isotopic pattern of

Chlorine (3:1 ratio of M:M+2) should disappear in the product.
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Advanced Application: The "Halogen Bond" Anchor
In FBDD, halogens are not always leaving groups. Heavier halogens (Br, I) on the pyridazine

ring can serve as sigma-hole donors.

Mechanism: The electron-deficient pyridazine ring enhances the size of the positive

electrostatic potential (sigma-hole) on the halogen atom, located along the C-X bond axis.

Design Strategy: If a fragment binds with the halogen pointing toward a backbone carbonyl

oxygen (Lewis base), a strong halogen bond can form.

Recommendation: When building a library, retain a subset of 3-bromo- or 3-iodo-pyridazines

without coupling them, to screen for this specific interaction mode.

Case Study: Pathway to Clinical Relevance
While strictly FBDD examples are proprietary, the trajectory of Deucravacitinib (BMS-986165)

illustrates the utility of the scaffold.

Target: TYK2 (Tyrosine Kinase 2).[2][3]

Role of Pyridazine: The 3-carboxamide-pyridazine moiety acts as the key binding element,

locking the molecule in a bioactive conformation via intramolecular hydrogen bonding and

interacting with the kinase pseudokinase domain.

Synthesis Connection: The synthesis relies on the functionalization of chloropyridazine

intermediates to install the complex amide and the aniline linkage, validating the robustness

of the chemistry described above.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10015555/
https://pubmed.ncbi.nlm.nih.gov/37362319/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7897373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target: TYK2 Pseudokinase
(Allosteric Inhibition)

Pyridazine-3-carboxamide
Scaffold

Requires specific vector

Intramolecular H-Bond
(Planar Conformation)

Amide-Nitrogen Interaction

N-N Dipole
(Solubility & Binding)

Physicochemical Property

Deucravacitinib
(FDA Approved)

High Potency/Selectivity Oral Bioavailability

Click to download full resolution via product page

Figure 2: Structural logic of the pyridazine scaffold in Deucravacitinib, highlighting the transition

from scaffold properties to clinical efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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